1-(2,3-dimethylphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-(4-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H21N3O4S/c1-14-4-3-5-18(15(14)2)19-10-12-20(13-11-19)26(24,25)17-8-6-16(7-9-17)21(22)23/h3-9H,10-13H2,1-2H3
• InChI Key: KXUSIJCDUDTBCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DNPS, and it is a piperazine derivative that has been shown to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DNPS is not fully understood, but it is believed to involve the modulation of ion channels and receptors. DNPS has been shown to inhibit the activity of the TRPV1 ion channel, which is involved in pain sensation and inflammation. DNPS has also been shown to activate the P2X7 receptor, which is involved in the immune response and inflammation.
Biochemical and Physiological Effects:
DNPS has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. DNPS has also been shown to have anti-tumor effects in vitro and in vivo. Additionally, DNPS has been shown to modulate the immune response and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

DNPS has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. DNPS is also relatively inexpensive compared to other compounds used in scientific research. However, DNPS has some limitations for lab experiments. It has a low solubility in aqueous solutions, which can make it difficult to use in some experiments. Additionally, DNPS has a relatively short half-life, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of DNPS. One direction is to further investigate its mechanism of action and to identify its molecular targets. Another direction is to explore its potential applications in the treatment of various diseases, including inflammation, pain, and cancer. Additionally, future studies could investigate the use of DNPS as a tool to study the function of various ion channels and receptors.

Synthesis Methods

The synthesis of DNPS involves the reaction of 1-(2,3-dimethylphenyl)piperazine with 4-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction mixture is then stirred at room temperature for several hours until the reaction is complete. The resulting product is then purified using column chromatography to obtain pure DNPS.

Scientific Research Applications

DNPS has been extensively studied for its potential applications in scientific research. It has been shown to have various biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. DNPS has also been used as a tool to study the function of various proteins, including the TRPV1 ion channel and the P2X7 receptor.